Cas no 17190-71-5 (2-Cyclopenten-1-one,2-(2Z)-2-butenyl-3-methyl-)

2-Cyclopenten-1-one,2-(2Z)-2-butenyl-3-methyl- structure
17190-71-5 structure
Product Name:2-Cyclopenten-1-one,2-(2Z)-2-butenyl-3-methyl-
CAS No:17190-71-5
MF:C10H14O
MW:150.217563152313
CID:177237
PubChem ID:5373127
Update Time:2025-04-19

2-Cyclopenten-1-one,2-(2Z)-2-butenyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,2-(2Z)-2-butenyl-3-methyl-
    • 2-[(Z)-2-Butenyl]-3-methyl-2-cyclopenten-1-one
    • (Z)-Cinerone
    • 2-Cyclopenten-1-one,2-(2-butenyl)-3-methyl-, (Z)- (8CI)
    • Cinerone
    • Cineron
    • 2-[(2Z)-2-Butenyl]-3-methyl-2-cyclopenten-1-one #
    • 17190-71-5
    • 2-[(Z)-but-2-enyl]-3-methylcyclopent-2-en-1-one
    • 2-Cyclopenten-1-one, 2-(2-butenyl)-3-methyl-, (Z)-
    • SCHEMBL20384
    • IVLCENBZDYVJPA-ARJAWSKDSA-N
    • Inchi: 1S/C10H14O/c1-3-4-5-9-8(2)6-7-10(9)11/h3-4H,5-7H2,1-2H3/b4-3-
    • InChI Key: IVLCENBZDYVJPA-ARJAWSKDSA-N
    • SMILES: O=C1C(C/C=C\C)=C(C)CC1

Computed Properties

  • Exact Mass: 150.104465066g/mol
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1Ų
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